Cas no 924969-58-4 (2-bromo-N-(2,3-dimethylphenyl)butanamide)

• Product Name: 2-bromo-N-(2,3-dimethylphenyl)butanamide
• CAS No: 924969-58-4
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 4665245
• Update Time: 2025-06-30

2-bromo-N-(2,3-dimethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,3-dimethylphenyl)butanamide
• 2-bromo-N-(2,3-dimethylphenyl)butyramide
• STK278609
• Butanamide, 2-bromo-N-(2,3-dimethylphenyl)-

• Inchi： 1S/C12H16BrNO/c1-4-10(13)12(15)14-11-7-5-6-8(2)9(11)3/h5-7,10H,4H2,1-3H3,(H,14,15)
• InChI Key： IPBROGQZLBCRRO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)C(Br)CC

Additional information on 2-bromo-N-(2,3-dimethylphenyl)butanamide

Professional Introduction to 2-bromo-N-(2,3-dimethylphenyl)butanamide (CAS No. 924969-58-4)

2-bromo-N-(2,3-dimethylphenyl)butanamide, a compound with the chemical formula C₁₁H₁₄BrN₁O₁, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 924969-58-4, has garnered attention due to its structural properties and potential applications in drug development. The presence of a bromine substituent and a butanamide moiety in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The synthesis of 2-bromo-N-(2,3-dimethylphenyl)butanamide involves a series of well-defined chemical reactions that highlight the compound's utility in organic synthesis. The bromine atom at the para position relative to the amide group provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly valuable in medicinal chemistry, where such intermediates serve as building blocks for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of amide derivatives. The amide functional group is known for its role in modulating biological pathways and has been extensively studied in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The specific substitution pattern in 2-bromo-N-(2,3-dimethylphenyl)butanamide, particularly the dimethylphenyl ring, contributes to its unique interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have demonstrated that compounds with similar structural motifs exhibit significant biological activity. For instance, amide derivatives have been shown to interact with enzymes and receptors involved in pain signaling, neurodegeneration, and cancer progression. The bromine atom in 2-bromo-N-(2,3-dimethylphenyl)butanamide can be further modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups and enhance its pharmacological properties.

The dimethylphenyl ring in this compound is particularly noteworthy as it can influence both the electronic properties and steric environment of the molecule. This aromatic system can engage in π-stacking interactions with biological targets, which is a common mechanism of action for many therapeutic agents. Moreover, the presence of two methyl groups at the 2-3 positions enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

In the context of drug discovery, 2-bromo-N-(2,3-dimethylphenyl)butanamide represents an important scaffold for generating libraries of compounds for high-throughput screening (HTS). Its structural features allow for rapid diversification through various synthetic strategies, enabling researchers to identify lead compounds with desired pharmacological profiles. The compound's amenability to modifications also makes it suitable for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

The role of computational chemistry and molecular modeling has been increasingly recognized in the design and optimization of pharmacophores like 2-bromo-N-(2,3-dimethylphenyl)butanamide. Advanced computational techniques can predict binding affinities and interactions with biological targets, providing insights into potential drug mechanisms. These methods complement traditional experimental approaches by offering rapid and cost-effective screening of virtual libraries derived from this core structure.

The broader significance of amide derivatives in medicinal chemistry cannot be overstated. They serve as versatile tools for modulating biological processes and have been successfully translated into clinical use across multiple therapeutic areas. The unique combination of structural features in 2-bromo-N-(2,3-dimethylphenyl)butanamide, including its brominated aromatic ring and amide functionality, positions it as a valuable asset in ongoing drug development efforts.

In conclusion, 2-bromo-N-(2,3-dimethylphenyl)butanamide (CAS No. 924969-58-4) is a compound with substantial potential in pharmaceutical research. Its structural characteristics make it an excellent candidate for further exploration in drug discovery programs aimed at developing novel therapeutics. As research continues to uncover new applications for amide derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.